Cas no 1261759-06-1 (4-Bromo-2-(bromomethyl)benzoyl chloride)

• Product Name: 4-Bromo-2-(bromomethyl)benzoyl chloride
• CAS No: 1261759-06-1
• MF: C₈H₅Br₂ClO
• MW: 312.385699987412
• CID: 4982483
• Update Time: 2025-05-28

4-Bromo-2-(bromomethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(bromomethyl)benzoyl chloride

• Inchi： 1S/C8H5Br2ClO/c9-4-5-3-6(10)1-2-7(5)8(11)12/h1-3H,4H2
• InChI Key： ODFVFIYSPZHOMS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-2-(bromomethyl)benzoyl chloride

Comprehensive Guide to 4-Bromo-2-(bromomethyl)benzoyl chloride (CAS No. 1261759-06-1): Properties, Applications, and Industry Insights

4-Bromo-2-(bromomethyl)benzoyl chloride (CAS No. 1261759-06-1) is a highly specialized organic intermediate widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This brominated benzoyl derivative has gained significant attention in recent years due to its unique reactivity profile, particularly in cross-coupling reactions and polymer modification. The compound's molecular structure features both benzoyl chloride and bromomethyl functional groups, making it a versatile building block for fine chemical synthesis.

Recent trends in green chemistry have sparked interest in optimizing the synthesis of 4-Bromo-2-(bromomethyl)benzoyl chloride. Researchers are exploring more sustainable production methods that reduce energy consumption and minimize byproducts. The compound's role in developing OLED materials and pharmaceutical intermediates has become particularly relevant, aligning with growing market demands for electronic materials and drug discovery reagents. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control of this material.

The thermal stability and solubility properties of CAS 1261759-06-1 make it suitable for various organic transformations. Its bromine substituents enable selective functionalization, which is crucial for constructing complex molecular architectures. In pharmaceutical applications, this compound serves as a precursor for biologically active molecules, particularly in developing kinase inhibitors and antimicrobial agents. The material science community values its potential in creating functional polymers with tailored properties.

Handling 4-Bromo-2-(bromomethyl)benzoyl chloride requires proper laboratory safety protocols, including the use of anhydrous conditions and inert atmosphere techniques. Storage recommendations typically suggest moisture-free environments at controlled temperatures to maintain stability. The compound's reactivity with nucleophiles and Grignard reagents has been extensively studied, providing valuable insights for synthetic chemists working on complex organic synthesis projects.

Market analysis indicates growing demand for high-purity 1261759-06-1, particularly from the contract research organization sector and specialty chemical manufacturers. Quality specifications often emphasize low heavy metal content and consistent bromine content, which are critical for sensitive applications. Recent patent literature reveals innovative uses of this compound in photovoltaic materials and advanced coatings, demonstrating its expanding technological relevance.

From an environmental perspective, researchers are investigating waste minimization strategies in processes involving 4-Bromo-2-(bromomethyl)benzoyl chloride. The development of catalytic methods and atom-efficient reactions represents an important direction for sustainable chemistry. Analytical challenges in quantifying trace impurities have led to advancements in chromatographic techniques specifically adapted for this brominated compound.

The future outlook for CAS 1261759-06-1 appears promising, with potential applications emerging in bioimaging probes and smart materials. As synthetic methodologies continue to evolve, this compound will likely play an increasingly important role in materials science innovation and medicinal chemistry research. Ongoing studies focus on optimizing its reaction selectivity and exploring novel derivatization pathways to unlock additional functionality.